![molecular formula C12H19N3O2 B6156429 tert-butyl N-[2-amino-1-(pyridin-2-yl)ethyl]carbamate CAS No. 1016728-63-4](/img/no-structure.png)
tert-butyl N-[2-amino-1-(pyridin-2-yl)ethyl]carbamate
Overview
Description
Tert-butyl N-[2-amino-1-(pyridin-2-yl)ethyl]carbamate, commonly referred to as TB-NAPE, is a compound that has been studied extensively in the scientific community. It is a tertiary amine that is composed of a nitrogen atom, a carbon atom, and two oxygen atoms. TB-NAPE has a wide range of applications in both research and industry, and is of particular interest to scientists due to its potential to act as a catalyst in a variety of chemical reactions.
Scientific Research Applications
TB-NAPE has been used in a variety of scientific research applications, including organic synthesis, catalysis, and medicinal chemistry. In organic synthesis, TB-NAPE has been used as a catalyst in the synthesis of a variety of compounds, including amides, carboxylic acids, and esters. In catalysis, TB-NAPE has been used to promote the formation of carbon-carbon bonds in a variety of reactions. In medicinal chemistry, TB-NAPE has been used to synthesize a variety of pharmaceuticals, including analgesics, anti-inflammatory agents, and antibiotics.
Mechanism of Action
The mechanism of action of TB-NAPE is not fully understood, but it is thought to act as a catalyst in a variety of reactions. It is believed that the nitrogen atom of TB-NAPE binds to the substrate, allowing for the formation of a new bond between the substrate and the carbamate group. This new bond then facilitates the formation of a variety of products, depending on the reaction conditions.
Biochemical and Physiological Effects
The biochemical and physiological effects of TB-NAPE are not well understood, but it is believed to be largely inert. In laboratory studies, TB-NAPE has been found to be non-toxic and non-irritating. However, it is important to note that TB-NAPE is not approved for human or animal consumption and should not be used for any medical purposes.
Advantages and Limitations for Lab Experiments
The advantages of using TB-NAPE in laboratory experiments include its low cost, ease of use, and high reactivity. Its low cost makes it an attractive option for researchers on a budget, and its ease of use makes it a convenient choice for those who are new to organic synthesis. Additionally, its high reactivity makes it a useful tool for researchers who need to quickly and efficiently synthesize a variety of compounds.
The main limitation of using TB-NAPE in laboratory experiments is its lack of specificity. The compound is not selective for any particular reaction and can promote the formation of a variety of products, depending on the reaction conditions. Additionally, TB-NAPE has a relatively short shelf life and can degrade over time.
Future Directions
For TB-NAPE research include further investigation into its mechanism of action, as well as its potential applications in medicinal chemistry and catalysis. Additionally, researchers are exploring the possibility of using TB-NAPE as a building block for the synthesis of more complex compounds. Finally, further studies are needed to determine the safety and efficacy of TB-NAPE in laboratory experiments.
Synthesis Methods
TB-NAPE can be synthesized using a variety of methods, including the reaction of tert-butyl isocyanate with 2-amino-1-(pyridin-2-yl)ethanol in the presence of triethylamine. This reaction is typically carried out in a polar solvent, such as acetonitrile, and yields a pale yellow solution of TB-NAPE.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[2-amino-1-(pyridin-2-yl)ethyl]carbamate involves the reaction of tert-butyl carbamate with 2-bromoethyl pyridine followed by reduction with sodium borohydride.", "Starting Materials": [ "tert-butyl carbamate", "2-bromoethyl pyridine", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in methanol.", "Step 2: Add 2-bromoethyl pyridine to the solution and stir at room temperature for 24 hours.", "Step 3: Add water to the reaction mixture and extract the product with dichloromethane.", "Step 4: Dry the organic layer with sodium sulfate and concentrate under reduced pressure.", "Step 5: Dissolve the crude product in methanol and add sodium borohydride.", "Step 6: Stir the mixture at room temperature for 24 hours.", "Step 7: Quench the reaction with water and extract the product with dichloromethane.", "Step 8: Dry the organic layer with sodium sulfate and concentrate under reduced pressure to obtain tert-butyl N-[2-amino-1-(pyridin-2-yl)ethyl]carbamate." ] } | |
CAS RN |
1016728-63-4 |
Product Name |
tert-butyl N-[2-amino-1-(pyridin-2-yl)ethyl]carbamate |
Molecular Formula |
C12H19N3O2 |
Molecular Weight |
237.3 |
Purity |
95 |
Origin of Product |
United States |
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